Cas no 117898-77-8 (Butanoic acid,2-(diethoxyphosphinyl)-)

• Product Name: Butanoic acid,2-(diethoxyphosphinyl)-
• CAS No: 117898-77-8
• MF: C₈H₁₇O₅P
• MW: 224.191344022751
• CID: 131674
• PubChem ID: 10889537
• Update Time: 2025-05-28

Butanoic acid,2-(diethoxyphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(diethoxyphosphinyl)-
• 2-diethoxyphosphorylbutanoic acid
• DIETHYL(1-CARBOXYPROPYL)PHOSPHONATE
• 2-(Diethoxyphosphinyl)butanoicacid
• ACMC-20mnhj
• AG-D-40075
• Butyricacid, 2-phosphono-, P,P-diethyl ester (6CI)
• CTK4B0480
• Diethyl(1-carboxypropyl)phosphonate, 98 %
• DIETHYLPHOSPHONOBUTANOICACID
• 117898-77-8
• 2-(diethoxyphosphoryl)butanoic acid
• ethyl di-ethylphosphonoacetic acid
• DTXSID50447284
• CS-0373269
• MFCD07778462
• SCHEMBL262483
• AKOS017343177
• Diethyl (1-carboxypropyl)phosphonate
• DTXCID90398105

• Inchi： 1S/C8H17O5P/c1-4-7(8(9)10)14(11,12-5-2)13-6-3/h7H,4-6H2,1-3H3,(H,9,10)
• InChI Key： NETDVWKQOUDENP-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)CC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 224.08100
• Monoisotopic Mass: 224.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 82.64000
• LogP: 2.11570

Additional information on Butanoic acid,2-(diethoxyphosphinyl)-

Comprehensive Overview of Butanoic acid,2-(diethoxyphosphinyl)- (CAS No. 117898-77-8)

Butanoic acid,2-(diethoxyphosphinyl)- (CAS No. 117898-77-8) is a specialized organophosphorus compound with significant applications in agrochemical and pharmaceutical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a butanoic acid backbone with a diethoxyphosphinyl group. Its versatility in synthetic chemistry has made it a subject of interest for researchers exploring novel crop protection agents and bioactive intermediates.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. Butanoic acid,2-(diethoxyphosphinyl)- has been investigated for its potential role in developing low-toxicity pesticides and plant growth regulators. Its phosphonate moiety enables interactions with enzymatic targets, offering pathways to innovate green chemistry solutions. Researchers are particularly interested in its biodegradability profile, aligning with the circular economy trends dominating the chemical industry.

The synthesis of Butanoic acid,2-(diethoxyphosphinyl)- typically involves phosphorylation reactions under controlled conditions. Advanced techniques like microwave-assisted synthesis and catalyzed esterification have improved yields and purity, addressing common queries such as "How to optimize phosphonate synthesis?" or "Best practices for handling phosphinyl derivatives." Analytical methods such as NMR spectroscopy and HPLC-MS are critical for characterizing this compound, ensuring compliance with industrial standards.

From a commercial perspective, CAS No. 117898-77-8 is supplied by specialty chemical manufacturers catering to R&D laboratories and large-scale production facilities. Procurement trends indicate growing interest from regions prioritizing precision agriculture, with searches like "suppliers of phosphinyl butanoic acid derivatives" rising in SEO analytics. Storage recommendations emphasize inert atmospheres to maintain stability, a detail frequently highlighted in safety data sheets (SDS).

Emerging studies explore the compound’s utility beyond agriculture, including material science applications like flame retardants and polymeric modifiers. This interdisciplinary relevance positions Butanoic acid,2-(diethoxyphosphinyl)- as a candidate for patent filings and collaborative research initiatives. As regulatory frameworks evolve, its eco-toxicity data remains a focal point for compliance with REACH and similar regulations.

In summary, Butanoic acid,2-(diethoxyphosphinyl)- exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications respond to pressing global challenges while adhering to stringent quality benchmarks. For researchers and industry stakeholders, this compound represents a dynamic area of exploration with measurable ROI potential in targeted sectors.